Cas no 2346531-07-3 (5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol)

5-Fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol is a fluorinated benzoxaborole derivative with notable applications in medicinal chemistry and pharmaceutical research. Its unique structure, featuring a boron-containing heterocycle and a fluorine substituent, enhances its reactivity and binding affinity, making it a valuable intermediate for the synthesis of bioactive compounds. The compound exhibits potential utility in the development of enzyme inhibitors and antimicrobial agents due to its ability to interact with biological targets. Its stability and well-defined chemical properties facilitate precise modifications, supporting its use in structure-activity relationship studies. This compound is particularly relevant in the exploration of boron-based therapeutics, where its distinct electronic and steric characteristics contribute to optimized pharmacological profiles.

5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol structure

2346531-07-3 structure

Product Name:5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol

CAS No:2346531-07-3

MF:C₈H₈BFO₂

MW:165.957325935364

CID:4787313

PubChem ID:137963941

Update Time:2025-06-06

5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-1-hydroxy-7-methyl-3H-2,1-benzoxaborole
- 5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
- Inchi： 1S/C8H8BFO2/c1-5-2-7(10)3-6-4-12-9(11)8(5)6/h2-3,11H,4H2,1H3
- InChI Key： ZMFKQDZBYJRDAS-UHFFFAOYSA-N
- SMILES： FC1C=C(C)C2B(O)OCC=2C=1

Computed Properties

Exact Mass: 166.0601378 g/mol
Monoisotopic Mass: 166.0601378 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.5
Molecular Weight: 165.96

5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1709857-100mg	5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	2346531-07-3	95.0%	100mg	$342.0	2022-02-28
Enamine	EN300-1709857-250mg	5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	2346531-07-3	95.0%	250mg	$488.0	2022-02-28
Enamine	EN300-1709857-500mg	5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	2346531-07-3	95.0%	500mg	$769.0	2022-02-28
Enamine	EN300-1709857-1000mg	5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	2346531-07-3	95.0%	1g	$986.0	2022-02-28
Enamine	EN300-1709857-2500mg	5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	2346531-07-3	95.0%	2500mg	$1931.0	2022-02-28
Enamine	EN300-1709857-5000mg	5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	2346531-07-3	95.0%	5g	$2858.0	2022-02-28
Enamine	EN300-1709857-10000mg	5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	2346531-07-3	95.0%	10g	$4237.0	2022-02-28
Enamine	EN300-1709857-0.05g	5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	2346531-07-3	95%	0.05g	$249.0	2023-09-20
Enamine	EN300-1709857-0.1g	5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	2346531-07-3	95%	0.1g	$372.0	2023-09-20
Enamine	EN300-1709857-0.25g	5-fluoro-7-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	2346531-07-3	95%	0.25g	$530.0	2023-09-20